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Compound Name: (Methacryloyloxy)ethylphosphonic
acid

CAS No.: 65514-03-6

Cat. No.: B3055563

Get Quote

Structural Dynamics, Synthesis, and Functional
Applications[1]
Introduction

1-(Methacryloyloxy)ethylphosphonic acid (CAS: 65514-03-6) represents a specialized class
of organophosphorus monomers used primarily in high-performance adhesive systems. Unlike
its linear counterparts (e.g., 2-(methacryloyloxy)ethyl phosphate), this compound features a
branched ethyl linker where the methacryloyl ester is attached to the

-carbon relative to the phosphonic acid group. This structural nuance imparts unique steric
properties and hydrolytic stability profiles, making it a critical agent in dental adhesives,
anticorrosion coatings, and biomedical interface engineering.

This guide details the chemical architecture, validated synthesis protocols, and mechanistic
actions of this monomer, designed for researchers in polymer chemistry and materials science.
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Chemical Architecture and Properties[2][3][4]

The molecule is bifunctional, possessing a polymerizable methacrylate "tail" and a surface-
active phosphonic acid "head."

2.1 Structural Breakdown

o Methacrylate Group: Provides the vinyl functionality (

) for free-radical polymerization. It allows the monomer to copolymerize with crosslinkers like
bis-GMA or TEGDMA, integrating the adhesive layer into the bulk polymer matrix.

o -Substituted Linker: The "1-ethyl" designation indicates that the ester linkage is on the same
carbon atom as the phosphorus moiety (

). This creates a chiral center and positions the bulky phosphonate group in close proximity
to the polymer backbone.

¢ Phosphonic Acid Group: A dianionic chelator (

) capable of forming stable ionic bonds with calcium in hydroxyapatite (dental hard tissue) or
coordinate bonds with metal oxides (Ti, Al, Fe). Unlike phosphate monoesters, the

bond is hydrolytically stable, resisting enzymatic or aqueous degradation.

2.2 Physicochemical Data
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Property Value /| Description

CAS Number 65514-03-6

Molecular Formula

Molecular Weight 194.12 g/mol

Physical State Viscous liquid or low-melting solid

Soluble in water, ethanol, acetone; Insoluble in

Solubility H
exane
Acidity (
) (Typical for phosphonates)
. High hydrolytic stability of C-P bond; Ester bond
Stability

susceptible to base hydrolysis

Visualizing the Molecular Logic

The following diagram illustrates the functional connectivity and the synthesis logic of the
monomer.

_____________________________

Functional Dynamics

The alpha-branching (1-ethyl) provides
steric hindrance protecting the ester.

Methacrylate Tail Ester Bond 1-Ethyl Linker C-P Bond (Stable) > Phosphonic Acid Head _ _lonic/Coordination Bond _y | Substrate
(Polymerizable) (Chiral Center) (Adhesion/Chelation) (Hydroxyapatite/Metal)

Click to download full resolution via product page

Figure 1: Structural connectivity of 1-(Methacryloyloxy)ethylphosphonic acid, highlighting
the dual-functionality bridging the polymer matrix and the substrate.

Synthesis and Manufacturing Protocol
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The synthesis of the "1-isomer" requires a specific route to establish the

-acyloxy phosphonate structure. The following protocol is adapted from standard
organophosphorus synthesis methodologies (Pudovik reaction followed by acylation).

4.1 Reagents Required[1]
e Precursors: Acetaldehyde, Dimethyl phosphite (or Diethyl phosphite).

Acylating Agent: Methacryloyl chloride.[1]

Base: Triethylamine (TEA) or Pyridine (anhydrous).

Deprotection Agent: Bromotrimethylsilane (TMSBr).

Solvents: Dichloromethane (DCM), Methanol (MeOH).

4.2 Step-by-Step Methodology
Step 1: Synthesis of Dimethyl (1-hydroxyethyl)phosphonate

Setup: Equip a 3-neck flask with a dropping funnel, reflux condenser, and nitrogen inlet.

o Reaction: Charge dimethyl phosphite (1.0 eq) and cool to 0°C. Add a catalytic amount of
base (e.g., DBU or TEA).

o Addition: Dropwise add Acetaldehyde (1.1 eq) while maintaining temperature <10°C. The
reaction is exothermic (Pudovik reaction).

o Workup: Stir at room temperature for 4 hours. Remove excess acetaldehyde under vacuum.
Yields quantitative dimethyl (1-hydroxyethyl)phosphonate.

Step 2: Esterification (Introduction of Methacrylate)

o Setup: Dissolve the product from Step 1 in anhydrous DCM containing Triethylamine (1.2
eq). Cool to 0°C.

e Acylation: Dropwise add Methacryloyl chloride (1.1 eq) over 1 hour.

» Reaction: Allow to warm to room temperature and stir for 12 hours.
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« Purification: Filter off the amine hydrochloride salt. Wash the filtrate with

(aq) and brine. Dry over
and concentrate.

e Result: Dimethyl 1-(methacryloyloxy)ethylphosphonate (Protected Monomer).

Step 3: Selective Hydrolysis (Silylation-Methanolysis) Note: Acid hydrolysis is avoided to
prevent cleavage of the methacrylate ester.

« Silylation: Dissolve the protected monomer in anhydrous DCM. Add TMSBr (2.2 eq)
dropwise at 0°C.

e Stirring: Stir at room temperature for 4—6 hours. (Converts

to
)-

o Methanolysis: Add excess Methanol (MeOH) and stir for 1 hour. (Converts

to

).

« Isolation: Concentrate under high vacuum to remove volatile methyl bromide and excess
methanol. The product is obtained as a viscous oil.
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[ Acetaldehyde + Dimethyl Phosphite j Cat. Base

C-P Bond Formation

Dimethyl (1-hydroxyethyl)phosphonate Methacryloyl Chloride / TEA

(Pudovik Adduct)
Esterification
Dimethyl 1-(methacryloyloxy)ethylphosphonate 1. TMSBr
(Protected Ester) 2. MeOH

McKenna Cleavage

1-(Methacryloyloxy)ethylphosphonic Acid
(Target Monomer)

Click to download full resolution via product page

Figure 2: Synthetic pathway utilizing the McKenna cleavage method to preserve the
methacrylate ester while deprotecting the phosphonate.

Functional Mechanisms and Applications
5.1 Adhesion to Hydroxyapatite (Dental)

In dental applications, the monomer functions as a self-etching primer.
« Etching: The acidic phosphonic group (

) dissolves the smear layer and superficially demineralizes the dentin, exposing collagen
fibrils.

« Infiltration: The monomer infiltrates the collagen network.

+ Chemical Bonding: The phosphonic acid groups react with calcium ions (
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) remaining in the hydroxyapatite to form insoluble calcium salts. This creates a "Nano-
Layering" zone that is resistant to hydrolysis.

o Mechanism:[2][3][4]

5.2 Corrosion Inhibition

On metal surfaces (Aluminum, Steel), the phosphonic acid group displaces surface hydroxyls,

forming a tridentate or bidentate coordination complex with the metal oxide. The methacrylate

tail then polymerizes to form a hydrophobic barrier that prevents water and ion ingress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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